Cas no 1031239-28-7 (1,13-Bis-isothiocyanato-4,7,10-trioxatridecane)

• Product Name: 1,13-Bis-isothiocyanato-4,7,10-trioxatridecane
• CAS No: 1031239-28-7
• MF: C₁₂H₂₀N₂O₃S₂
• MW: 304.428800582886
• CID: 1062823
• PubChem ID: 46780836
• Update Time: 2025-10-29

1,13-Bis-isothiocyanato-4,7,10-trioxatridecane Chemical and Physical Properties

Names and Identifiers

• 1,13-Bis-isothiocyanato-4,7,10-trioxatridecane
• 1-isothiocyanato-3-[2-[2-(3-isothiocyanatopropoxy)ethoxy]ethoxy]propane
• 1,17-Dithioxo-6,9,12-trioxa-2,16-diazaheptadeca-1,16-diene
• DB-290948
• 1031239-28-7
• 1-ISOTHIOCYANATO-3-{2-[2-(3-ISOTHIOCYANATOPROPOXY)ETHOXY]ETHOXY}PROPANE
• DTXSID90675701

• Inchi： 1S/C12H20N2O3S2/c18-11-13-3-1-5-15-7-9-17-10-8-16-6-2-4-14-12-19/h1-10H2
• InChI Key： GFRKEFDSVIQXSW-UHFFFAOYSA-N
• SMILES： S=C=NCCCOCCOCCOCCCN=C=S

Computed Properties

• Exact Mass: 304.09200
• Monoisotopic Mass: 304.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.076 g/l) (25 º C),
• PSA: 116.59000
• LogP: 2.02200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates Isothiocyanates
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothiocyanates

Additional information on 1,13-Bis-isothiocyanato-4,7,10-trioxatridecane

Comprehensive Analysis of 1,13-Bis-isothiocyanato-4,7,10-trioxatridecane (CAS No. 1031239-28-7): Properties, Applications, and Innovations

1,13-Bis-isothiocyanato-4,7,10-trioxatridecane (CAS No. 1031239-28-7) is a specialized organic compound gaining attention in advanced material science and biomedical research. This bis-isothiocyanate derivative features a unique trioxatridecane backbone, offering exceptional reactivity and versatility. Its molecular structure combines isothiocyanate functional groups with ether linkages, making it valuable for crosslinking applications, polymer modifications, and bioconjugation techniques.

Recent studies highlight the compound's role in click chemistry and surface functionalization, addressing growing demands for precision engineering in nanotechnology. Researchers are exploring its potential in drug delivery systems, where its water-soluble PEG-like chain enhances biocompatibility. The trioxatridecane spacer provides optimal distance between reactive groups, a critical factor in designing bifunctional crosslinkers for antibody-drug conjugates (ADCs).

From an industrial perspective, 1031239-28-7 demonstrates remarkable stability under physiological conditions while maintaining high reactivity with amines and thiols. This dual characteristic positions it as a promising candidate for biomaterial coatings and diagnostic probe development. Analytical techniques like HPLC-MS and NMR confirm its >95% purity in commercial batches, meeting stringent requirements for pharmaceutical intermediates.

Environmental considerations surrounding PEG-based compounds have spurred innovation in greener synthesis routes for 1,13-Bis-isothiocyanato-4,7,10-trioxatridecane. Recent patents disclose solvent-free production methods that reduce energy consumption by 40% compared to traditional approaches. These advancements align with the sustainable chemistry movement while maintaining the compound's high-yield performance in end-use applications.

The compound's structure-activity relationship continues to be investigated through computational modeling and QSAR studies. Preliminary data suggests tunable reactivity by modifying the trioxaalkane chain length, opening possibilities for customized molecular spacers. Such findings are particularly relevant for proteomics research where controlled conjugation is essential for mass spectrometry compatibility.

Market analysts note increasing adoption of 1031239-28-7 in biopharmaceutical manufacturing, with projected CAGR of 8.2% through 2030. This growth correlates with rising investments in targeted therapeutics and precision medicine platforms. Quality control protocols have been standardized using UV-Vis spectroscopy and FTIR characterization, ensuring batch-to-batch consistency for critical applications.

Emerging applications include its use as a fluorescent labeling reagent in super-resolution microscopy. The compound's isothiocyanate groups efficiently bind to lysine residues without disrupting protein function, making it valuable for single-molecule imaging studies. Comparative analyses show superior performance to conventional NHS esters in low-pH environments, expanding its utility in lysosomal targeting research.

Storage and handling recommendations for 1,13-Bis-isothiocyanato-4,7,10-trioxatridecane emphasize moisture-free conditions at -20°C to preserve isothiocyanate reactivity. Technical bulletins advise using anhydrous DMSO or DMF as preferred solvents for stock solution preparation, with typical working concentrations ranging from 1-10 mM in biological buffer systems.

Future research directions focus on developing asymmetric derivatives of this scaffold to create heterobifunctional linkers. Such innovations could revolutionize protein-protein interaction studies and multivalent ligand design. The compound's unique combination of hydrophilicity and controlled reactivity ensures its continued relevance in cutting-edge chemical biology applications.